Cas no 53871-29-7 (2-Pentanone, 4,5-dichloro-4-methyl-)

• Product Name: 2-Pentanone, 4,5-dichloro-4-methyl-
• CAS No: 53871-29-7
• MF: C₆H₁₀Cl₂O
• MW: 169.049000263214
• CID: 4027517
• PubChem ID: 12287647
• Update Time: 2025-04-22

2-Pentanone, 4,5-dichloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4,5-dichloro-4-methyl-
• AKOS006383817
• 4,5-dichloro-4-methyl-2-pentanone
• 53871-29-7

• Inchi： 1S/C6H10Cl2O/c1-5(9)3-6(2,8)4-7/h3-4H2,1-2H3
• InChI Key： SBIDFJDJRWKGMD-UHFFFAOYSA-N
• SMILES： CC(=O)CC(Cl)(C)CCl

Computed Properties

• Exact Mass: 168.0108703Da
• Monoisotopic Mass: 168.0108703Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų